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Compound of Interest

Compound Name: Sodium oxide

Cat. No.: B074600 Get Quote

Technical Support Center: Anhydrous Sodium Oxide
This guide provides essential information for the safe handling and storage of anhydrous

sodium oxide in a laboratory setting. Please consult your institution's specific safety protocols

and the Safety Data Sheet (SDS) before working with this chemical.

Frequently Asked Questions (FAQs)
Q1: What is anhydrous sodium oxide, and why is it highly reactive?

Anhydrous sodium oxide (Na₂O) is a white, solid inorganic compound.[1] It is the base

anhydride of sodium hydroxide, meaning it reacts readily and exothermically with water to form

sodium hydroxide (NaOH).[2][3][4][5] This reactivity is due to its strong basic nature and its high

affinity for water.[1][5] The compound is highly hygroscopic, readily absorbing moisture from the

atmosphere to form NaOH, which can then deliquesce (absorb enough moisture to become a

liquid).[1][6][7]

Q2: What are the primary hazards associated with anhydrous sodium oxide?

The main hazards of anhydrous sodium oxide are:

Corrosivity: It causes severe skin burns and serious eye damage upon contact.[7][8][9]

Inhalation can also cause burns to the respiratory tract.
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Reactivity with Water: It reacts violently and exothermically with water, which can cause

spattering and release of significant heat.[3][5][10]

Strong Oxidizer: It may cause or intensify fire and can cause fire or explosion when mixed

with combustible materials.[9][10]

Q3: What Personal Protective Equipment (PPE) is mandatory when handling sodium oxide?

A comprehensive set of PPE is required to handle sodium oxide safely.[11]

Eye/Face Protection: Wear chemical splash goggles and a face shield.[8][9]

Skin Protection: A chemical-resistant suit, boots, and gloves (rubber or plastic-coated) are

necessary.[8][9][12] Do not allow any skin to be exposed.

Respiratory Protection: Use a suitable respirator if ventilation is inadequate or if dust is

generated.[8][11] Handling should occur in a well-ventilated area, preferably a chemical fume

hood or a glove box.[8][13]

Q4: What are the correct storage conditions for anhydrous sodium oxide?

Proper storage is critical to maintaining the chemical's integrity and ensuring safety.

Container: Store in the original, tightly closed, and properly labeled container.[9][11][14] The

container should be corrosion-resistant.[12]

Atmosphere: Due to its sensitivity to air and moisture, it should be stored under an inert

atmosphere (e.g., nitrogen or argon).[6]

Location: Keep the container in a cool, dry, and well-ventilated place.[9][10][11][12] It should

be stored in a dedicated corrosives area, away from water or moist air.[10]

Incompatibilities: Segregate sodium oxide from incompatible materials, including acids,

water, strong reducing agents, and combustible materials.[10][11][15]
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Parameter Storage Condition Reference

Atmosphere
Dry, inert gas (e.g., Nitrogen,

Argon)
[6]

Temperature Cool, room temperature [9][11]

Ventilation Well-ventilated area [9][11]

Container

Tightly sealed, air-tight,

approved, and correctly

labeled

[3][11]

Incompatible Materials

Water, acids, strong oxidizing

agents, combustible materials,

strong reducing agents,

clothing.[9][10][11][15]

Troubleshooting Guide
Problem: The anhydrous sodium oxide powder has formed hard clumps or appears damp.

Cause: This indicates exposure to moisture and air. The sodium oxide has likely reacted to

form sodium hydroxide.[1][6]

Solution: The material may no longer be suitable for experiments requiring pure, anhydrous

sodium oxide. It should be treated as sodium hydroxide, which is also highly corrosive. If

purity is not a critical concern, the material can still be used, accounting for the change in

composition. For high-purity needs, the clumped material should be disposed of properly.[3]

Prevention: Always store sodium oxide in a desiccator or, preferably, a glove box with an

inert atmosphere to prevent moisture absorption.[3][6] Ensure the container is sealed tightly

immediately after use.[9]

Problem: I observe fumes or hear a hissing sound from the storage container.

Cause: This is a sign of an ongoing reaction, likely due to a compromised container seal that

has allowed moisture to enter. The hissing is the sound of the exothermic reaction with water,

and the fumes are likely an aerosol of sodium hydroxide.
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Action:

Do not handle the container directly.

Evacuate the immediate area.[10][11]

If the reaction seems vigorous, alert your facility's emergency response team.

If it is safe to do so, the container can be placed in a secondary, larger, sealed container to

await proper disposal by hazardous waste professionals.

Experimental Protocols
Protocol 1: Weighing Anhydrous Sodium Oxide
Due to its hygroscopic nature, weighing sodium oxide on an open bench is not recommended.

[6] The most accurate and safe method is to use a glove box with an inert atmosphere.[6]

Objective: To accurately weigh anhydrous sodium oxide while preventing its reaction with

atmospheric moisture and air.

Materials:

Anhydrous sodium oxide in its storage container

Glove box with an inert atmosphere (e.g., Nitrogen or Argon)

Analytical balance (placed inside the glove box)

Spatulas and weighing boats/papers

Airtight container for the weighed sample

Procedure:

Prepare the Glove Box: Ensure the glove box has a stable inert atmosphere with low oxygen

and moisture levels.
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Transfer Materials: Place the sealed container of sodium oxide, weighing boats, spatulas,

and the receiving airtight container into the glove box antechamber.

Purge Antechamber: Cycle the antechamber to replace the air with the inert gas of the glove

box.

Introduce Materials: Move the items from the antechamber into the main glove box chamber.

Equilibrate: Allow the sodium oxide container to equilibrate to the glove box temperature.

Weighing:

Tare the analytical balance with the empty weighing boat.

Carefully open the sodium oxide container inside the glove box.

Using a clean spatula, transfer the desired amount of sodium oxide powder to the

weighing boat. Avoid creating dust.[8][9]

Record the mass.

Seal and Store: Tightly seal the main sodium oxide container. Transfer the weighed sample

into its designated airtight container and seal it before removing it from the glove box via the

antechamber.

Cleanup: Clean any residual powder from the balance and work surfaces inside the glove

box according to your lab's standard operating procedures.

Protocol 2: Neutralization and Disposal of Small Spills
Objective: To safely clean up and neutralize a small spill of anhydrous sodium oxide.

Materials:

Full PPE (as described in FAQ Q3)

Dry sand or other inert absorbent material

Plastic sheets or tarp[11]
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Scoop or shovel (non-sparking)

Container for hazardous waste

Cold, dilute acid (e.g., dilute hydrochloric or phosphoric acid) for final neutralization[3]

Large container of cold water

Procedure:

Evacuate and Ventilate: Evacuate non-essential personnel from the area and ensure the

area is well-ventilated.[9][11]

Contain the Spill: If the spill is a powder, cover it with a plastic sheet to minimize spreading

and prevent it from becoming airborne.[11]

Absorb the Material: Cover the spill with a generous amount of dry sand or another dry, inert

absorbent. DO NOT USE WATER.[10]

Collect the Material: Carefully scoop the mixture of sand and sodium oxide into a

designated, dry, and labeled hazardous waste container.[9][11]

Neutralization (to be performed by trained personnel in a safe area like a fume hood):

Prepare a large beaker or container of cold water.

Very slowly and in small portions, add the collected waste to the cold water with constant

stirring. This will generate heat.

Once the material is fully dissolved and the solution has cooled, slowly add a dilute acid to

neutralize the resulting sodium hydroxide solution. Monitor the pH.

Final Disposal: The neutralized solution can be disposed of down the drain with copious

amounts of water, provided it complies with local regulations. The contaminated PPE and

cleaning materials should be disposed of as hazardous waste.[11]
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Storing Anhydrous
Sodium Oxide

Is an inert atmosphere
glove box available?

Store container inside
the glove box.

Yes

Use a desiccator with
a strong desiccant.

No

Is the container
tightly sealed?

Place in a cool, dry,
well-ventilated area.

Yes
Transfer to a new,
airtight container.

No

Store away from
incompatibles (water, acids).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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